molecular formula C12H9ClF3N3 B8660790 2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile CAS No. 647839-39-2

2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile

Cat. No.: B8660790
CAS No.: 647839-39-2
M. Wt: 287.67 g/mol
InChI Key: GYFCLAOEYQIIST-UHFFFAOYSA-N
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Description

2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile is a useful research compound. Its molecular formula is C12H9ClF3N3 and its molecular weight is 287.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

647839-39-2

Molecular Formula

C12H9ClF3N3

Molecular Weight

287.67 g/mol

IUPAC Name

2-[(6-chloropyridin-3-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile

InChI

InChI=1S/C12H9ClF3N3/c13-10-2-1-9(6-19-10)5-11(7-17,8-18)3-4-12(14,15)16/h1-2,6H,3-5H2

InChI Key

GYFCLAOEYQIIST-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CC(CCC(F)(F)F)(C#N)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

(3,3,3-Trifluoropropyl)malononitrile (0.6 g) and 2-chloro-5-chloromethylpyridine (0.6 g) were dissolved in N,N-dimethylformamide (15 ml), potassium carbonate (0.51 g) was added thereto, and the mixture was stirred overnight at room temperature. Then, to the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed successively with water, saturated brine, dried over anhydrous magnesium sulfate, and concentrated. The residue obtained was subjected to silica gel column chromatography to give 0.62 g of 2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (4)).
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.51 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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